Cas no 1361491-58-8 (2-(3,4,5-Trichlorophenyl)pyridine-4-methanol)

• Product Name: 2-(3,4,5-Trichlorophenyl)pyridine-4-methanol
• CAS No: 1361491-58-8
• MF: C₁₂H₈Cl₃NO
• MW: 288.557020187378
• CID: 4967204
• Update Time: 2025-06-21

2-(3,4,5-Trichlorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(3,4,5-Trichlorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H8Cl3NO/c13-9-4-8(5-10(14)12(9)15)11-3-7(6-17)1-2-16-11/h1-5,17H,6H2
• InChI Key： JWDBDFWXPSXPPP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(CO)C=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 286.967147 g/mol
• Monoisotopic Mass: 286.967147 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1
• Molecular Weight: 288.6

Additional information on 2-(3,4,5-Trichlorophenyl)pyridine-4-methanol

Research Brief on 2-(3,4,5-Trichlorophenyl)pyridine-4-methanol (CAS: 1361491-58-8): Recent Advances and Applications

2-(3,4,5-Trichlorophenyl)pyridine-4-methanol (CAS: 1361491-58-8) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in the pharmaceutical industry.

The compound's unique structural features, including the trichlorophenyl and pyridine moieties, contribute to its diverse pharmacological properties. Recent research has explored its role as a modulator of specific biological targets, such as enzymes and receptors, which are implicated in various disease pathways. For instance, studies have demonstrated its efficacy in inhibiting certain kinases or G-protein-coupled receptors (GPCRs), making it a promising candidate for the treatment of cancers, inflammatory diseases, and neurological disorders.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 2-(3,4,5-Trichlorophenyl)pyridine-4-methanol. Novel catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its production. For example, a 2023 study published in the Journal of Medicinal Chemistry reported a high-yield, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, which significantly reduced the number of steps and improved scalability.

Biological evaluations of this compound have revealed intriguing results. In vitro assays have shown that it exhibits potent activity against specific cancer cell lines, with IC50 values in the low micromolar range. Additionally, its ability to cross the blood-brain barrier (BBB) has sparked interest in its potential application for central nervous system (CNS) disorders. Preclinical studies in animal models have further supported its therapeutic potential, though detailed pharmacokinetic and toxicological profiles are still under investigation.

Despite these promising findings, challenges remain in the development of 2-(3,4,5-Trichlorophenyl)pyridine-4-methanol as a drug candidate. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 2-(3,4,5-Trichlorophenyl)pyridine-4-methanol (CAS: 1361491-58-8) represents a versatile and promising compound in the realm of drug discovery. Its unique chemical structure and biological activity make it a valuable subject for ongoing research. As new data emerges, this compound may pave the way for innovative therapies in oncology, neurology, and beyond. Continued exploration of its mechanisms of action and therapeutic potential will be critical to unlocking its full clinical value.